Cas no 6958-60-7 (3,6-Pyridazinedione,4,5-dibromo-1,2-dihydro-)
6958-60-7 structure
Product Name:3,6-Pyridazinedione,4,5-dibromo-1,2-dihydro-
CAS No:6958-60-7
MF:C4H2Br2N2O2
MW:269.878879070282
CID:505855
PubChem ID:248192
Update Time:2025-04-19
3,6-Pyridazinedione,4,5-dibromo-1,2-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 3,6-Pyridazinedione,4,5-dibromo-1,2-dihydro-
- 4,5-dibromo-1,2-dihydropyridazine-3,6-dione
- 4,5-Dibrom-1,2-dihydro-pyridazin-3,6-dion
- 4,5-dibromo-1,2-dihydro-pyridazine-3,6-dione
- 4.5-Dibrom-3.6-dioxo-1.2.3.6-tetrahydro-pyridazin
- AC1L6LUN
- AC1Q24DN
- AG-G-71062
- AR-1F8302
- CTK5D0523
- NSC64853
- SureCN8120650
- 6958-60-7
- SCHEMBL8120650
- NSC-64853
- SCHEMBL22407254
- DTXSID80289831
-
- Inchi: 1S/C4H2Br2N2O2/c5-1-2(6)4(10)8-7-3(1)9/h(H,7,9)(H,8,10)
- InChI Key: ULVLSYPAEWSTJK-UHFFFAOYSA-N
- SMILES: BrC1C(NNC(C=1Br)=O)=O
Computed Properties
- Exact Mass: 267.84826
- Monoisotopic Mass: 267.848
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- Density: 2.464
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.662
- PSA: 58.2
- LogP: 0.58820
3,6-Pyridazinedione,4,5-dibromo-1,2-dihydro- Related Literature
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1. Agricultural
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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